N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfonylacetamide
• InChI: InChI=1S/C20H18N2O4S2/c1-26-14-7-9-15(10-8-14)28(24,25)12-18(23)21-20-22-19-16-5-3-2-4-13(16)6-11-17(19)27-20/h2-5,7-10H,6,11-12H2,1H3,(H,21,22,23)
• InChI Key: FBIIDCWDANUSKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43
• Molecular Formula: C20H18N2O4S2
• Molecular Weight: 414.5 g/mol
• CAS No.: 941988-35-8

Description

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C20H18N2O4S2 and its molecular weight is 414.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Evaluation

A study highlighted the synthesis and anticancer evaluation of naphthoquinone derivatives, including compounds with structures related to "N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide". These derivatives exhibited potent cytotoxic activities against several human cancer cell lines, such as A549 (lung carcinoma), HeLa (cervical cancer), and MCF-7 (breast cancer), with low toxicity in normal human kidney cells (HEK293). The cytotoxic mechanism was explored, revealing induction of apoptosis and cell cycle arrest, highlighting their potential as anticancer agents (Ravichandiran et al., 2019).

Antimicrobial and Antiviral Activities

Another study synthesized heterocyclic compounds containing a sulfonamide moiety, demonstrating significant antimicrobial activities. These compounds were designed as anticonvulsant agents, with several showing protection against convulsions in experimental models, suggesting their therapeutic potential beyond antimicrobial applications (Farag et al., 2012).

Antioxidant Properties

Compounds incorporating the sulfonamide moiety have also been synthesized and evaluated for their antioxidant properties. These studies focus on the development of new chemical entities capable of scavenging free radicals and providing protection against oxidative stress, which is a key factor in the development of various chronic diseases (Al-Khazragie et al., 2022).

Anti-inflammatory and Analgesic Effects

Further research has explored the anti-inflammatory and analgesic effects of novel thiazolidinone derivatives, showing promising results in reducing inflammation and pain in experimental models. These findings suggest the potential for developing new therapeutic agents for the treatment of pain and inflammation-related conditions (Koppireddi et al., 2013).

Mechanism of Action

Target of Action

It is known that benzothiazole derivatives have been studied for their anti-tubercular properties . They have been found to have inhibitory effects against M. tuberculosis .

Mode of Action

Benzothiazole derivatives have been found to exhibit inhibitory activity againstM. tuberculosis . The inhibitory concentrations of these newly synthesized molecules were compared with standard reference drugs .

Biochemical Pathways

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, knoevenagel condensation, biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .

Result of Action

Benzothiazole derivatives have been found to exhibit inhibitory activity againstM. tuberculosis .